Cas no 2228417-96-5 (1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole)

• Product Name: 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole
• CAS No: 2228417-96-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6519255
• PubChem ID: 165689670
• Update Time: 2025-05-25

1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole
• 2228417-96-5
• EN300-1785911
• 1-methyl-4-[(3-methylazetidin-3-yl)oxy]-1H-imidazole

• Inchi： 1S/C8H13N3O/c1-8(4-9-5-8)12-7-3-11(2)6-10-7/h3,6,9H,4-5H2,1-2H3
• InChI Key： CDNHXPOJKLMRCC-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)C=N1)C1(C)CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole

1-Methyl-4-(3-Methylazetidin-3-Yl)Oxy-1H-Imidazole: A Comprehensive Overview

The compound 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole, with CAS No. 2228417-96-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The name itself is a testament to its complex architecture, with the imidazole ring serving as the central framework and the azetidine moiety adding a layer of complexity. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is a common structural motif in many bioactive compounds, including antifungal agents and anticancer drugs. The presence of the methyl group at position 1 further enhances the molecule's stability and bioavailability.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to form rigid structures that can mimic natural product scaffolds. The 3-methylazetidin-3-yl group in this compound introduces steric hindrance, which can be advantageous in modulating the pharmacokinetic properties of the molecule. This feature has been leveraged in the development of novel therapeutic agents targeting various disease states, including cancer and infectious diseases.

The synthesis of 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole involves a multi-step process that typically begins with the preparation of the imidazole core. This is followed by functionalization at the 4-position with an ether linkage to the azetidine moiety. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity. Such advancements in synthetic methodology are critical for scaling up production and ensuring consistent quality, which is essential for preclinical and clinical studies.

In terms of biological activity, this compound has shown promising results in vitro against various cancer cell lines. The imidazole ring's ability to act as a hydrogen bond donor or acceptor plays a pivotal role in its interaction with target proteins. Additionally, the methyl group at position 1 contributes to lipophilicity, enhancing membrane permeability and cellular uptake. These properties make it an attractive candidate for further exploration in oncology research.

Recent research has also focused on the potential of this compound as an inhibitor of key enzymes involved in metabolic disorders. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are critical regulators of cellular signaling pathways. This opens up new avenues for its application in treating conditions such as diabetes and neurodegenerative diseases.

The pharmacokinetic profile of 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole has been extensively studied using animal models. Results indicate that it exhibits favorable absorption characteristics and moderate clearance rates, suggesting potential suitability for oral administration. However, further investigations are required to optimize its bioavailability and minimize any off-target effects.

In conclusion, 1-methyl-4-(3-methylazetidin-3-yl)oxy-1H-imidazole represents a compelling example of how structural complexity can be harnessed to design bioactive molecules with diverse therapeutic applications. Its unique combination of an imidazole core and a methylazetidine substituent positions it as a valuable tool in modern drug discovery efforts. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of molecular mechanisms underlying various diseases and for developing innovative treatments.